Cas no 61851-69-2 (2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)-)

61851-69-2 structure
Product name:2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)-
2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)-
- 1-benzyl-4-hydroxy-3-methyl-4H-pyrimidin-2-one
- DTXSID00813551
- 1-Benzyl-4-hydroxy-3-methyl-3,4-dihydropyrimidin-2(1H)-one
- 61851-69-2
-
- Inchi: InChI=1S/C12H14N2O2/c1-13-11(15)7-8-14(12(13)16)9-10-5-3-2-4-6-10/h2-8,11,15H,9H2,1H3
- InChI Key: ICPVKGXQTWTWAA-UHFFFAOYSA-N
- SMILES: CN1C(C=CN(C1=O)CC2=CC=CC=C2)O
Computed Properties
- Exact Mass: 218.10562
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.78
2(1H)-Pyrimidinone, 3,4-dihydro-4-hydroxy-3-methyl-1-(phenylmethyl)- Related Literature
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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